Cas no 22252-43-3 (7-Aminodeacetoxycephalosporanic acid)

7-Aminodeacetoxycephalosporanic acid Properties

Names and Identifiers

• (6R,7R)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-Aminodeacetoxycephalosporanic ccid
• (6R-trans)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-ADCA
• 7-Aminodesacetoxycephalosporanic acid
• 7-Amino-3-methyl-3-cephem-4-carboxylic acid
• 7-AMINODESACETOXY- CEPHALOSPORANIC ACID
• 7beta-aminodeacetoxycephalosporanic acid
• Cefadroxil Related Compound B
• 7-aminodeacetoxycephalosporanic acid
• ANM3MSM8TN
• 7beta-amino-3-methyl-3-cephem-4-carboxylic acid
• 7beta-amino-3-methylceph-3-em-4-carboxylic acid
• 7-Amino desacetoxy cephalosporanic acid
• 7-amino-3-methylceph-3-em-4-carboxylic acid
• 3-methyl-7-aminoce
• Cefradine EP impurity A
• Cephalexin Impurity B(EP)
• 7-Aminodesacetoxycephalosporanic Aicd
• +Expand

• MDL： MFCD09750368
• InChIKey： NVIAYEIXYQCDAN-CLZZGJSISA-N
• Inchi： 1S/C8H10N2O3S/c1-3-2-14-7-4(9)6(11)10(7)5(3)8(12)13/h4,7H,2,9H2,1H3,(H,12,13)/t4-,7-/m1/s1
• SMILES： S1C([H])([H])C(C([H])([H])[H])=C(C(=O)O[H])N2C([C@]([H])([C@@]12[H])N([H])[H])=O
• BRN： 5273616

Computed Properties

• Exact Mass: 214.04100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 214.041
• Heavy Atom Count: 14
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.1
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 109

Experimental Properties

• LogP: 0.22560
• PSA: 108.93000
• Refractive Index: 104 ° (C=1, 1mol/L HCl)
• Water Partition Coefficient: Soluble in water (partly), 1M ammonium hydroxide (50 mg/ml), and DMSO (Sparingly).
• Boiling Point: 517.6°C at 760 mmHg
• Melting Point: 242°C(dec.)(lit.)
• Flash Point: 266.8°C
• Solubility: Do you have solubility information on this product that you would like to share
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Specific Rotation: +100 - +112° (c=1, 1M HCl)
• Density: 1.59